Cas no 40180-53-8 (Benzenemethanol, 2-ethyl-4-(1-methylethyl)- (9CI))

Benzenemethanol, 2-ethyl-4-(1-methylethyl)- (9CI) structure
40180-53-8 structure
Product Name:Benzenemethanol, 2-ethyl-4-(1-methylethyl)- (9CI)
CAS No:40180-53-8
MF:C12H18O
MW:178.270723819733
CID:925435
PubChem ID:45117182
Update Time:2025-04-19

Benzenemethanol, 2-ethyl-4-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-ethyl-4-(1-methylethyl)- (9CI)
    • (2-ethyl-4-propan-2-ylphenyl)methanol
    • 40180-53-8
    • DB-285420
    • [2-Ethyl-4-(propan-2-yl)phenyl]methanol
    • DTXSID60668569
    • BENZENEMETHANOL, 2-ETHYL-4-(1-METHYLETHYL)-
    • Inchi: 1S/C12H18O/c1-4-10-7-11(9(2)3)5-6-12(10)8-13/h5-7,9,13H,4,8H2,1-3H3
    • InChI Key: NWVYYVDHCHVAIZ-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1CC)C(C)C

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

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